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Compound of Interest

Compound Name: 1,2-Pentadiene

Cat. No.: B1661991

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core gas-phase ion energetics
of 1,2-pentadiene (ethylallene), a C5H8 isomer. The data and methodologies presented are
essential for researchers in mass spectrometry, computational chemistry, and drug
development, where understanding the intrinsic properties of molecules is crucial for predicting
their behavior in various chemical environments.

Core Thermochemical Data

The following tables summarize the key quantitative data for the gas-phase ion energetics of
1,2-pentadiene. These values are critical for thermodynamic modeling and understanding the
ionization and fragmentation pathways of this molecule.

Table 1: Enthalpy of Formation of 1,2-Pentadiene

AfHe
Species Formula State Method Reference
(kJ/mol)
) Fraser and
1,2- Combustion
) CsHs gas 140.7 ) Prosen,
Pentadiene Calorimetry
1955[1]

Table 2: lonization Energy of 1,2-Pentadiene
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lonization Energy (eV) Method Reference
Photoelectron Spectroscopy o
9.25+0.02 Bieri, Burger, et al., 1977[2][3]
(PES)
9.42 Electron lonization (EI) Collin and Lossing, 1959[2][3]
9.2 Photoelectron Spectroscopy Kroner, Kosbahn, et al.,
' (PES) 1977[2][3]

Table 3: Enthalpy of Formation of 1,2-Pentadiene Cation

Species Formula State AfH® (kJ/mol) Method

Calculated from
1,2-Pentadiene lonization Energy
_ [CsHs]* gas 1034.3+1.9
Cation and AfH° of the

neutral molecule

Note: The enthalpy of formation of the 1,2-pentadiene cation was calculated using the
experimentally determined ionization energy (9.25 eV) and the enthalpy of formation of the
neutral molecule (140.7 kJ/mol). The conversion factor 1 eV = 96.485 kJ/mol was used.

Proton Affinity

Currently, there is no experimentally determined value for the proton affinity of 1,2-pentadiene
available in the reviewed literature. This property, which quantifies the gas-phase basicity of a
molecule, would require dedicated experimental measurements such as high-pressure mass
spectrometry or theoretical calculations.

Experimental Protocols

The determination of gas-phase ion energetics relies on a suite of sophisticated experimental
techniques. Below are detailed methodologies for the key experiments cited in this guide.

Photoelectron Spectroscopy (PES)
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Photoelectron spectroscopy is a high-resolution technique used to determine the ionization
energies of molecules.

Methodology:

o Sample Introduction: A gaseous sample of 1,2-pentadiene is introduced into a high-vacuum
chamber.

 lonization: The sample is irradiated with a monochromatic beam of high-energy photons,
typically from a helium discharge lamp (He I, 21.22 eV).

» Electron Ejection: The photons cause the ejection of valence electrons from the 1,2-
pentadiene molecules.

» Kinetic Energy Analysis: The kinetic energies of the ejected photoelectrons are measured
using an electron energy analyzer.

 lonization Energy Calculation: The ionization energy (IE) is calculated using the following
equation: IE = hv - KE where hv is the energy of the incident photons and KE is the
measured kinetic energy of the photoelectrons.

e Spectrum Generation: A spectrum of electron count versus binding energy (ionization
energy) is generated, where peaks correspond to the ionization from different molecular
orbitals. The first peak at the lowest binding energy corresponds to the adiabatic ionization
energy.

Electron lonization (El)

Electron ionization is a widely used technique in mass spectrometry for ionizing molecules and
determining their appearance energies, from which ionization energies can be derived.

Methodology:

o Sample Introduction: A gaseous sample of 1,2-pentadiene is introduced into the ion source
of a mass spectrometer, which is under high vacuum.

o Electron Beam Generation: A beam of electrons is generated from a heated filament (e.qg.,
tungsten or rhenium).
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o Electron Acceleration: The electrons are accelerated to a specific energy, typically 70 eV, to
ensure efficient ionization.

« lonization: The accelerated electrons collide with the 1,2-pentadiene molecules, causing the
ejection of an electron and the formation of a molecular ion ([CsHs]*).

e lon Acceleration and Mass Analysis: The resulting ions are accelerated out of the ion source
and separated based on their mass-to-charge ratio by a mass analyzer (e.g., a quadrupole
or magnetic sector).

o Detection: The separated ions are detected, and a mass spectrum is generated.

e Appearance Energy Measurement: To determine the ionization energy, the energy of the
electron beam is varied, and the ion signal for the molecular ion is monitored. The minimum
electron energy at which the molecular ion is first detected is the appearance energy, which
corresponds to the ionization energy of the molecule.

Visualizations

The following diagrams illustrate key concepts and workflows relevant to the gas-phase ion
energetics of 1,2-pentadiene.

Neutral Molecule

1,2-Pentadiene (CsHs)  f-——=—-——==—==—=——=—-= > AfH°(neutral) = 140.7 kJ/moIT

lonization Energy (IE)
9.25 eV (893.6 kJ/mol)

Cationic Species

1,2-Pentadiene Cation ([CsHs]*) I-——| AfH°(cation) = 1034.3 kJ/moIT

Click to download full resolution via product page

Caption: Relationship between the enthalpy of formation of neutral and cationic 1,2-
pentadiene.
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Experimental Workflow for Ionization Energy Determination

Gaseous Sample
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Photoelectron Spectroscopy/(PES)  Electron Ionization (EI)

Photon lonization Electron Impact
(e.g., He ) lonization

Electron Kinetic Mass Analysis
Energy Analysis (m/z)

lonization Energy Appearance Energy
(High Resolution) (lonization Energy)

Click to download full resolution via product page

Caption: A simplified workflow for determining the ionization energy of 1,2-pentadiene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Gas-Phase lon Energetics of 1,2-Pentadiene: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1661991#gas-phase-ion-energetics-of-1-2-
pentadiene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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